1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea

• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol
• IUPAC Name: 1-(2,2-dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea
• InChI: InChI=1S/C13H20N2O2S/c1-9-5-6-10(2)11(7-9)15-13(18)14-8-12(16-3)17-4/h5-7,12H,8H2,1-4H3,(H2,14,15,18)
• InChI Key: MRPMJXXDDMKEQU-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=S)NCC(OC)OC

Description

1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea, also known as DMTU, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. DMTU belongs to the class of thiourea derivatives and has been studied extensively for its antioxidant and anti-inflammatory effects.

Mechanism of Action

1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea exerts its antioxidant effects by scavenging reactive oxygen species (ROS) and reactive nitrogen species (RNS) that are generated during oxidative stress. It also inhibits the activity of enzymes that produce ROS and RNS, such as xanthine oxidase and nitric oxide synthase. Additionally, 1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea has been shown to activate the Nrf2 pathway, which is a key regulator of antioxidant response genes.
Biochemical and Physiological Effects:
1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea has been shown to have beneficial effects on various biochemical and physiological parameters. It has been shown to reduce lipid peroxidation, increase antioxidant enzyme activity, and improve mitochondrial function. 1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and inhibiting the activation of NF-κB, a key regulator of inflammation.

Advantages and Limitations for Lab Experiments

1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea has several advantages as a research tool. It is a stable compound that can be easily synthesized and purified. It has low toxicity and can be administered orally or intraperitoneally. However, 1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea has some limitations as well. It has poor solubility in water, which can make it difficult to administer in certain experiments. Additionally, 1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea can interfere with some assays that measure ROS levels, which can complicate data interpretation.

Future Directions

There are several future directions for research on 1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea. One area of interest is its potential as a therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. 1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea has been shown to have neuroprotective effects in animal models of these diseases, and further research is needed to determine its efficacy in humans. Another area of interest is its potential as an adjuvant therapy for cancer treatment. 1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea has been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models, and further research is needed to determine its clinical utility. Finally, research is needed to optimize the formulation and delivery of 1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea to improve its solubility and bioavailability.

Synthesis Methods

1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea can be synthesized through a multi-step process that involves the reaction of 2,5-dimethylphenyl isocyanate with 2,2-dimethoxyethanethiol in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to obtain 1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea in high purity.

Scientific Research Applications

1-(2,2-Dimethoxyethyl)-3-(2,5-dimethylphenyl)thiourea has been extensively studied for its potential therapeutic applications in various fields such as cancer, cardiovascular disease, and neurodegenerative disorders. It has been shown to have antioxidant and anti-inflammatory effects that could help mitigate oxidative stress and inflammation, which are implicated in the pathogenesis of these diseases.